Cas no 142-16-5 (Bis(2-ethylhexyl)maleate)

Bis(2-ethylhexyl)maleate is a versatile plasticizer widely used in the production of synthetic rubbers, plastics, and paints. It offers excellent compatibility, high volatility, and low migration properties, making it ideal for applications requiring flexibility and durability. Its thermal stability and low toxicity further enhance its suitability for various industrial uses.

Bis(2-ethylhexyl)maleate structure

Product Name:Bis(2-ethylhexyl)maleate

CAS No:142-16-5

MF:C₂₀H₃₆O₄

MW:340.497447013855

MDL:MFCD00027250

CID:36488

PubChem ID:24871210

Update Time:2025-07-14

Bis(2-ethylhexyl)maleate Chemical and Physical Properties

Names and Identifiers

- Bis(2-ethylhexyl) maleate
- Bis(2 ethylhexyl)maleate
- (Z)-2-butenedioic acid bis-(2-ethylhexyl) ester
- bis-(2-ethylhexyl) maleate
- Bis(2-ethylhexyl)maleat
- Bis-2-(ethylhexyl)maleate
- Ceraphy
- di(2-ethvlhexvl)maleate
- Di(2-ethylhexyl) Maleate
- Di-2-Ethylhexyl Maleate
- DICAPRYLYL MALEATE
- DIETHYLHEXYL MALEATE
- Dioctyl Maleate
- DOM
- maleic acid bis-(2-ethylhexyl) ester
- Maleic Acid Di(2-ethylhexyl) Ester
- Maleic Acid Dioctyl Ester
- 2-Butenedioicacid (2Z)-, bis(2-ethylhexyl) ester (9CI)
- 2-Butenedioic acid (Z)-,bis(2-ethylhexyl) ester
- Maleic acid, bis(2-ethylhexyl) ester (6CI,7CI,8CI)
- Ceraphyl 45
- rccomonomerdom
- Dioctylmaleate
- Rc comonomer dom
- NCGC00256962-01
- Tox21_303254
- 2-Butenedioic acid (2Z)-, 1,4-bis(2-ethylhexyl) ester
- di-(2-ethylhexyl) maleate
- EC 205-524-5
- 2-Butenedioic acid (Z)-, bis(2-ethylhexyl) ester
- UNII-C2F7JHI12L
- 2-BUTANEDIOIC ACID (2Z)-, BIS(2-ETHYLHEXYL) ESTER
- EINECS 205-524-5
- AKOS015836338
- NSC345392
- bis(2-ethylhexyl) (Z)-but-2-enedioate
- NS00003256
- Bis(2-ethylhexyl) maleate, United States Pharmacopeia (USP) Reference Standard
- AI3-07870
- DI-2-ETHYLHEXYL MALEATE [HSDB]
- NCGC00258973-01
- Di-(2-ethylhexyl)maleate
- Bis(2-ethylhexyl) maleate, 90%
- M0011
- Maleic acid-bis(2-ethylhexyl) ester
- SCHEMBL87501
- NSC-345392
- W-109077
- Bis-(2-ethylhexyl)ester kyseliny maleinove [Czech]
- Bis(2 ethylhexyl)maleate, Pharmaceutical Secondary Standard; Certified Reference Material
- NCGC00164190-02
- C2F7JHI12L
- CAS-142-16-5
- Q27275096
- HSDB 5481
- DTXSID2027094
- 142-16-5
- Bis(2-ethylhexyl)maleate
- LANOL 84 D
- DERMOL DOM
- BS-42276
- CHEMBL1881816
- MFCD00027250
- Maleic acid, bis(2-ethylhexyl) ester
- BRN 1729133
- DTXCID007094
- Bis(2-ethylhexyl) (2Z)-2-butenedioate
- Bis-(2-ethylhexyl)ester kyseliny maleinove
- bis(2-ethylhexyl) (2Z)-but-2-enedioate
- NCGC00164190-01
- BIS(2-ETHYLHEXYL)MALEATE [USP-RS]
- 2-Butenedioic acid (z), di-2-ethylhexyl ester
- Tox21_201422
- 2-Butenedioic acid (2Z)-, bis(2-ethylhexyl) ester
- diethylhexyl malate
- 4-02-00-02211 (Beilstein Handbook Reference)
- MDL： MFCD00027250
- Inchi： 1S/C20H36O4/c1-5-9-11-17(7-3)15-23-19(21)13-14-20(22)24-16-18(8-4)12-10-6-2/h13-14,17-18H,5-12,15-16H2,1-4H3/b14-13-
- InChI Key： ROPXFXOUUANXRR-YPKPFQOOSA-N
- SMILES： O(C(/C=C\C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

Exact Mass: 340.26100
Monoisotopic Mass: 340.26136
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 16
Complexity: 329
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 6.5
Topological Polar Surface Area: 52.6

Experimental Properties

Color/Form: Colorless transparent liquid with special smell.
Density: 0.944 g/mL at 25 °C(lit.)
Melting Point: -60°C(lit.)
Boiling Point: 173°C/3mmHg(lit.)
Flash Point: Fahrenheit: 365 ° f < br / > Celsius: 185 ° C < br / >
Refractive Index: n20/D 1.455(lit.)
PSA: 52.60000
LogP: 5.06180
Solubility: Soluble in most organic solvents, insoluble in water.

Bis(2-ethylhexyl)maleate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H373,H410
Warning Statement： P273,P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：1
Hazard Category Code： 48/22-51/53
Safety Instruction： S26-S36
RTECS：ON0160000
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/38
Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.

Bis(2-ethylhexyl)maleate Customs Data

HS CODE：2917190090
Customs Data：

China Customs Code:
2917190090

Overview:

2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

Summary:

2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Bis(2-ethylhexyl)maleate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	476129-100ML	Bis(2-ethylhexyl)maleate	142-16-5		100ml	¥363.07	2023-12-05
abcr	AB122873-25 ml	Di-2-ethylhexyl maleate, 93%; .	142-16-5	93%	25 ml	€44.90	2024-04-19
abcr	AB122873-500 ml	Di-2-ethylhexyl maleate, 93%; .	142-16-5	93%	500 ml	€72.00	2024-04-19
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018919-100ml	Bis(2-ethylhexyl)maleate	142-16-5	95%	100ml	￥43	2023-09-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R018919-500ml	Bis(2-ethylhexyl)maleate	142-16-5	95%	500ml	￥134	2023-09-10
TRC	B433835-10g	Bis(2-ethylhexyl)maleate	142-16-5		10g	$ 187.00	2023-09-08
TRC	B433835-50g	Bis(2-ethylhexyl)maleate	142-16-5		50g	$ 261.00	2023-09-08
TRC	B433835-100g	Bis(2-ethylhexyl)maleate	142-16-5		100g	$ 442.00	2023-09-08
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B832813-500ml	Bis(2-ethylhexyl) maleate	142-16-5	95%	500ml	158.00	2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHR1456-2X1G	Bis(2-ethylhexyl)maleate	142-16-5		2.12x1g	¥7234.08	2023-04-21

Bis(2-ethylhexyl)maleate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:142-16-5)顺丁烯二酸二辛酯 (DOM)

Order Number:LE5872249;LE19049

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

Bis(2-ethylhexyl)maleate Related Literature

1. Application of fluorescence and PARAFAC to assess vertical distribution of subsurface hydrocarbons and dispersant during the Deepwater Horizon oil spill

Wilson G. Mendoza,Daniel D. Riemer,Rod G. Zika Environ. Sci.: Processes Impacts 2013 15 1017
2. Halide binding in laterally non-symmetric aza-oxa cryptands through N/O/C–H?halide interactions with characterization of small water clusters

Madhab C. Das,Sujit K. Ghosh,Parimal K. Bharadwaj Dalton Trans. 2009 6496
3. Demonstration of bimolecular substitution with anionotropic rearrangement (S N2′) in 1-methylallyl bromide

B. D. England N2′) in 1-methylallyl bromide. B. D. England J. Chem. Soc. 1955 1615

Related Categories

Material Chemicals High Polymer Materials

142-16-5 (Bis(2-ethylhexyl)maleate) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:142-16-5)顺丁烯二酸二辛酯 (DOM)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry